Cas no 1701768-43-5 (2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde)

• Product Name: 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde
• CAS No: 1701768-43-5
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 6329673
• PubChem ID: 108318815
• Update Time: 2025-10-29

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde
• 1701768-43-5
• EN300-1293324

• Inchi： 1S/C11H8ClFN2O/c1-7-9(12)5-15(14-7)11-8(6-16)3-2-4-10(11)13/h2-6H,1H3
• InChI Key： MAQDPBWCEUZWPQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)C1C(=CC=CC=1C=O)F

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde

Comprehensive Overview of 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde (CAS No. 1701768-43-5)

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde (CAS No. 1701768-43-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and benzaldehyde moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro and methyl substituent on the pyrazole ring and a fluoro group on the benzaldehyde core, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance and chronic diseases. The compound's CAS No. 1701768-43-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection innovations.

The synthesis of 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde involves multi-step organic reactions, including N-alkylation and Vilsmeier-Haack formylation, which are topics of interest in green chemistry discussions. Optimizing these processes to reduce waste and energy consumption resonates with the industry's shift toward environmentally friendly synthesis. Additionally, the compound's fluorinated component aligns with the growing trend of incorporating fluorine atoms into bioactive molecules to enhance their metabolic stability and binding affinity.

From an analytical perspective, 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and consistency, critical for its use in high-value applications. The compound's solubility and stability under various conditions are also key parameters investigated by researchers, as they influence its suitability for formulation development.

In the context of drug discovery, 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde has been explored as a precursor for small-molecule inhibitors targeting inflammatory pathways and oncogenic proteins. Its structural features enable interactions with biological targets, making it a valuable tool in structure-activity relationship (SAR) studies. Similarly, in agrochemical research, derivatives of this compound show promise in developing next-generation pesticides with improved efficacy and reduced environmental impact.

The commercial availability of CAS No. 1701768-43-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. However, challenges such as scale-up synthesis and cost-effective production remain areas of active investigation. Collaborative efforts between chemists and engineers aim to address these hurdles, leveraging continuous flow chemistry and catalytic methods to enhance efficiency.

Looking ahead, 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde is poised to play a pivotal role in advancing precision medicine and sustainable agriculture. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its potential to yield breakthrough discoveries. As the scientific community continues to explore its applications, this compound exemplifies the synergy between molecular design and functional innovation.